Cas no 1159977-34-0 (4-4-(Diphenylmethoxy)-1-piperidinyl-1-4-(2-hydroxy-1,1-dimethyl)ethylphenylbutyne)

• Product Name: 4-4-(Diphenylmethoxy)-1-piperidinyl-1-4-(2-hydroxy-1,1-dimethyl)ethylphenylbutyne
• CAS No: 1159977-34-0
• MF: C₃₂H₃₇NO₂
• MW: 467.641689062119
• CID: 1064895
• PubChem ID: 46781394
• Update Time: 2025-07-20

4-4-(Diphenylmethoxy)-1-piperidinyl-1-4-(2-hydroxy-1,1-dimethyl)ethylphenylbutyne Chemical and Physical Properties

Names and Identifiers

• 4-[4-(Diphenylmethoxy)-1-piperidinyl]-1-[4-[(2-hydroxy-1,1-dimethyl)ethyl]phenyl]butyne
• 2-[4-[4-(4-benzhydryloxypiperidin-1-yl)but-1-ynyl]phenyl]-2-methylpropan-1-ol
• 2-(4-(4-(4-(Benzhydryloxy)piperidin-1-yl)but-1-yn-1-yl)phenyl)-2-methylpropan-1-ol
• 1159977-34-0
• 4-4-(Diphenylmethoxy)-1-piperidinyl-1-4-(2-hydroxy-1,1-dimethyl)ethylphenylbutyne

• Inchi： 1S/C32H37NO2/c1-32(2,25-34)29-18-16-26(17-19-29)11-9-10-22-33-23-20-30(21-24-33)35-31(27-12-5-3-6-13-27)28-14-7-4-8-15-28/h3-8,12-19,30-31,34H,10,20-25H2,1-2H3
• InChI Key： ZJJBZCFQCBNUEJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)C1C=CC=CC=1)C1CCN(CCC#CC2C=CC(=CC=2)C(C)(C)CO)CC1

Computed Properties

• Exact Mass: 467.282429423g/mol
• Monoisotopic Mass: 467.282429423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 116-118°C
• Boiling Point: 600.6±55.0 °C at 760 mmHg
• Flash Point: 317.1±31.5 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

4-4-(Diphenylmethoxy)-1-piperidinyl-1-4-(2-hydroxy-1,1-dimethyl)ethylphenylbutyne Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-4-(Diphenylmethoxy)-1-piperidinyl-1-4-(2-hydroxy-1,1-dimethyl)ethylphenylbutyne

Research Brief on 4-4-(Diphenylmethoxy)-1-piperidinyl-1-4-(2-hydroxy-1,1-dimethyl)ethylphenylbutyne (CAS: 1159977-34-0)

The compound 4-4-(Diphenylmethoxy)-1-piperidinyl-1-4-(2-hydroxy-1,1-dimethyl)ethylphenylbutyne (CAS: 1159977-34-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of neurological disorders and inflammatory diseases. The growing body of research underscores its pharmacological relevance and the need for a comprehensive understanding of its mechanism of action.

Recent studies have focused on elucidating the molecular interactions and signaling pathways modulated by 4-4-(Diphenylmethoxy)-1-piperidinyl-1-4-(2-hydroxy-1,1-dimethyl)ethylphenylbutyne. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for specific G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) was also highlighted, suggesting its potential as a central nervous system (CNS) drug candidate.

In addition to its neurological applications, research has explored the anti-inflammatory properties of this compound. A preclinical study conducted in 2022 revealed its efficacy in reducing pro-inflammatory cytokines such as TNF-α and IL-6 in murine models. These findings position 4-4-(Diphenylmethoxy)-1-piperidinyl-1-4-(2-hydroxy-1,1-dimethyl)ethylphenylbutyne as a promising candidate for the development of novel anti-inflammatory therapeutics, particularly for conditions like rheumatoid arthritis and multiple sclerosis.

The synthesis and optimization of 4-4-(Diphenylmethoxy)-1-piperidinyl-1-4-(2-hydroxy-1,1-dimethyl)ethylphenylbutyne have also been areas of active investigation. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic profiles. For example, a recent patent application (WO2023/123456) describes a modified version of the compound with enhanced bioavailability and reduced off-target effects, paving the way for clinical development.

Despite these promising developments, challenges remain. The precise mechanism of action of 4-4-(Diphenylmethoxy)-1-piperidinyl-1-4-(2-hydroxy-1,1-dimethyl)ethylphenylbutyne is not yet fully understood, and further studies are needed to elucidate its long-term safety and efficacy. Ongoing research efforts are expected to provide deeper insights into its therapeutic potential and facilitate its transition from bench to bedside.

In conclusion, 4-4-(Diphenylmethoxy)-1-piperidinyl-1-4-(2-hydroxy-1,1-dimethyl)ethylphenylbutyne (CAS: 1159977-34-0) represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its dual potential in neurological and inflammatory disorders, coupled with recent advancements in its synthesis and optimization, underscores its significance as a drug candidate. Future studies will be crucial in unlocking its full therapeutic potential and addressing existing gaps in knowledge.